molecular formula C16H18N4O2S B5662854 N-methyl-5-oxo-1-(3-pyridinylmethyl)-N-(1,3-thiazol-2-ylmethyl)-3-pyrrolidinecarboxamide

N-methyl-5-oxo-1-(3-pyridinylmethyl)-N-(1,3-thiazol-2-ylmethyl)-3-pyrrolidinecarboxamide

Cat. No. B5662854
M. Wt: 330.4 g/mol
InChI Key: SHCFSZUWTJOTAS-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of compounds related to N-methyl-5-oxo-1-(3-pyridinylmethyl)-N-(1,3-thiazol-2-ylmethyl)-3-pyrrolidinecarboxamide involves multiple steps, including cyclization reactions and the use of specific reagents to achieve desired structures. For example, the synthesis of polysubstituted methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives has been achieved through cyclization reactions, offering a pathway that could be adapted for the target compound (Nural et al., 2018).

Molecular Structure Analysis

The molecular structure of related compounds has been investigated using techniques such as X-ray diffraction, NMR spectroscopy, and computational methods. These studies provide insights into the stereochemistry and electronic configuration, which are crucial for understanding the reactivity and interaction of N-methyl-5-oxo-1-(3-pyridinylmethyl)-N-(1,3-thiazol-2-ylmethyl)-3-pyrrolidinecarboxamide with biological targets (Akkurt et al., 2011).

Chemical Reactions and Properties

The compound's reactivity can be inferred from similar structures, where reactions such as N-alkylation, cyclization, and interaction with various reagents reveal its chemical behavior. Studies on derivatives provide a foundation for predicting the reactions involving the pyridine and thiazolyl groups, which are key functional components of the molecule (El-Essawy & Rady, 2011).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are crucial for the compound's application in various fields. For closely related compounds, crystallography studies have provided valuable information on the solid-state structure, which helps in understanding the physicochemical properties relevant to the target compound's stability and formulation (Anuradha et al., 2014).

Chemical Properties Analysis

The chemical properties, such as acidity/basicity, reactivity towards nucleophiles or electrophiles, and the potential for forming hydrogen bonds or other intermolecular interactions, are essential for predicting the compound's behavior in biological systems or in reactions. Investigations into similar molecules offer insights into the electronic structure and potential reactive sites that could guide the synthesis and application of N-methyl-5-oxo-1-(3-pyridinylmethyl)-N-(1,3-thiazol-2-ylmethyl)-3-pyrrolidinecarboxamide (Yamamoto et al., 2016).

properties

IUPAC Name

N-methyl-5-oxo-1-(pyridin-3-ylmethyl)-N-(1,3-thiazol-2-ylmethyl)pyrrolidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N4O2S/c1-19(11-14-18-5-6-23-14)16(22)13-7-15(21)20(10-13)9-12-3-2-4-17-8-12/h2-6,8,13H,7,9-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SHCFSZUWTJOTAS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=NC=CS1)C(=O)C2CC(=O)N(C2)CC3=CN=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

330.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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